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Introduction
SRT1720 is a synthetic small molecule that has garnered significant interest in the scientific

community for its potential therapeutic applications in a range of age-related and metabolic

diseases.[1][2] It is widely characterized as a specific activator of Sirtuin 1 (SIRT1), an NAD+-

dependent deacetylase that is a key regulator of cellular metabolism, stress resistance, and

inflammation.[1][3] While some studies have debated the direct mechanism of SIRT1 activation

by SRT1720, its profound biological effects and downstream molecular consequences are well-

documented.[4][5][6][7] This technical guide provides a comprehensive overview of the core

downstream targets of SRT1720, presenting quantitative data, detailed experimental protocols,

and visual representations of the key signaling pathways involved.

Core Mechanism of Action
SRT1720 primarily exerts its effects by activating SIRT1, which in turn deacetylates a multitude

of downstream protein targets, including transcription factors, co-factors, and enzymes.[1][8][9]

This deacetylation activity modulates the function of these proteins, leading to significant

alterations in gene expression and cellular physiology. The major downstream pathways

influenced by SRT1720 include metabolic regulation, inflammation, cellular senescence and

apoptosis, and autophagy.
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Key Downstream Signaling Pathways
The activation of SIRT1 by SRT1720 initiates a cascade of signaling events that impact

multiple cellular functions. The following diagrams, generated using the DOT language,

illustrate the pivotal signaling pathways modulated by SRT1720.
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Caption: SRT1720-mediated metabolic regulation pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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